Cas no 496955-51-2 (9H-Purin-6-amine, 9-methyl-2-pentyl-N,N-bis(phenylmethyl)-)

• Product Name: 9H-Purin-6-amine, 9-methyl-2-pentyl-N,N-bis(phenylmethyl)-
• CAS No: 496955-51-2
• MF: C₂₅H₂₉N₅
• MW: 399.53126502037
• CID: 1530363
• Update Time: 2024-08-24

9H-Purin-6-amine, 9-methyl-2-pentyl-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, 9-methyl-2-pentyl-N,N-bis(phenylmethyl)-

• Inchi： 1S/C25H29N5/c1-3-4-7-16-22-27-24-23(26-19-29(24)2)25(28-22)30(17-20-12-8-5-9-13-20)18-21-14-10-6-11-15-21/h5-6,8-15,19H,3-4,7,16-18H2,1-2H3
• InChI Key： MLTKRKBELZXDQG-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(CCCCC)=NC=2N(CC2=CC=CC=C2)CC2=CC=CC=C2)N(C)C=1

Computed Properties

• Exact Mass: 399.24257

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Melting Point: 63 °C(Solv: cyclohexane (110-82-7); ethyl acetate (141-78-6))
• Boiling Point: 522.7±60.0 °C(Predicted)
• PSA: 46.84
• pka: 5.10±0.10(Predicted)